Cas no 2001994-97-2 (2H-Thiopyran, 4-(2-bromo-1-methylethyl)tetrahydro-, 1,1-dioxide)

• Product Name: 2H-Thiopyran, 4-(2-bromo-1-methylethyl)tetrahydro-, 1,1-dioxide
• CAS No: 2001994-97-2
• MF: C₈H₁₅BrO₂S
• MW: 255.17250084877
• CID: 5284973
• Update Time: 2025-05-24

2H-Thiopyran, 4-(2-bromo-1-methylethyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 4-(2-bromo-1-methylethyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C8H15BrO2S/c1-7(6-9)8-2-4-12(10,11)5-3-8/h7-8H,2-6H2,1H3
• InChI Key： GOIZEHIXCRTEQJ-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(C(C)CBr)C1

Additional information on 2H-Thiopyran, 4-(2-bromo-1-methylethyl)tetrahydro-, 1,1-dioxide

Comprehensive Analysis of 2H-Thiopyran, 4-(2-bromo-1-methylethyl)tetrahydro-, 1,1-dioxide (CAS No. 2001994-97-2)

The compound 2H-Thiopyran, 4-(2-bromo-1-methylethyl)tetrahydro-, 1,1-dioxide (CAS No. 2001994-97-2) is a sulfur-containing heterocyclic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a tetrahydrothiopyran core modified with a 2-bromo-1-methylethyl substituent and a 1,1-dioxide functional group, makes it a versatile intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In recent years, the demand for sulfur-based heterocycles like 2H-Thiopyran derivatives has surged, driven by their ability to enhance the pharmacokinetic properties of therapeutic agents. The 1,1-dioxide moiety, in particular, is known to improve solubility and metabolic stability, addressing key challenges in modern medicinal chemistry. This aligns with current trends in AI-driven drug design, where computational tools are used to predict the bioactivity of such compounds, reducing time and costs in R&D.

From an industrial perspective, CAS No. 2001994-97-2 is valued for its synthetic flexibility. The bromoalkyl side chain offers a reactive handle for further functionalization, enabling the creation of diverse molecular architectures. This property is especially relevant in green chemistry initiatives, where efficient atom economy and minimal waste generation are prioritized. Companies exploring sustainable synthesis methods often highlight such intermediates in their portfolios.

Another area of interest is the compound's potential in material science. The thiopyran dioxide scaffold exhibits unique electronic properties, making it a candidate for organic semiconductors or photocatalysts. With the rise of renewable energy technologies, researchers are investigating how such sulfur-oxygen systems could contribute to next-generation energy storage solutions.

Frequently asked questions about 2H-Thiopyran, 4-(2-bromo-1-methylethyl)tetrahydro-, 1,1-dioxide include its synthetic routes, safety data, and commercial availability. Analytical techniques like NMR spectroscopy and HPLC purity analysis are critical for quality control, ensuring consistency in research and industrial applications. As regulatory standards evolve, proper documentation of its physicochemical properties (e.g., melting point, solubility) remains essential for compliance.

In summary, CAS No. 2001994-97-2 represents a compelling case study in interdisciplinary chemistry. Its applications span life sciences, agriculture, and advanced materials, reflecting broader shifts toward multi-functional chemicals. Future studies may explore its enantioselective synthesis or biological targets, further solidifying its role in innovation-driven industries.